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Introduction

SR 142948 is a potent and selective non-peptide antagonist of the neurotensin receptor 1

(NTSR1).[1][2] Neurotensin (NT), a tridecapeptide, and its high-affinity receptor, NTSR1, are

increasingly implicated in the progression of various cancers, including those of the pancreas,

colon, prostate, and lung.[3][4] The NT/NTSR1 signaling axis activates several downstream

pathways crucial for cancer cell proliferation, survival, migration, and invasion.[3][4]

Consequently, SR 142948 serves as a valuable pharmacological tool for elucidating the role of

NTSR1 signaling in oncology and for evaluating the therapeutic potential of NTSR1

antagonism. This document provides detailed application notes and protocols for the use of SR
142948 in cancer cell signaling research.

Quantitative Data Summary
SR 142948 exhibits high affinity for NTSR1 and effectively antagonizes NT-induced

downstream signaling. The following tables summarize key quantitative data for SR 142948 in

relevant cell lines.

Table 1: Receptor Binding and Functional Antagonism of SR 142948
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Cell Line Cancer Type Assay Parameter Value (nM)

HT-29 Colon Carcinoma
[¹²⁵I-Tyr³]NT

Binding
IC₅₀ 0.32[1][3]

h-NTR1-CHO -
[¹²⁵I-Tyr³]NT

Binding
IC₅₀ 1.19[1][3]

HT-29 Colon Carcinoma

Inositol

Monophosphate

Formation

IC₅₀ 3.9[1][2]

h-NTR1-CHO -

Intracellular

Calcium

Mobilization

Antagonism 1, 10[3]

Table 2: Effects of the Related NTSR1 Antagonist (SR 48692) on Cancer Cell Growth

Note: While specific anti-proliferative IC₅₀ values for SR 142948 are not readily available in the

public domain, the closely related NTSR1 antagonist, SR 48692, has been shown to inhibit

cancer cell growth, providing a strong rationale for similar applications of SR 142948.

Cell Line Cancer Type Effect

MIA PaCa-2 Pancreatic Cancer Inhibition of cell growth[5]

PANC-1 Pancreatic Cancer Inhibition of cell growth[5]

SW480 Colon Cancer
Reduction of tumor volume in

xenografts[6]

HCT116 Colon Cancer
Reduction of tumor volume in

xenografts[6]

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the neurotensin signaling

pathway in cancer cells and a general workflow for studying the effects of SR 142948.
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Neurotensin Signaling Pathway in Cancer Cells.
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Experimental Design
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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